Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, “tert-butyl 4-(1H-benzo[d]imidazol-2-yl)piperidine-1-carboxylate” has been synthesized by reacting “tert-butyl 4-(1H-benzo[d]imidazol-2-yl)piperidine-1-carboxylate” with “2-chloroethyl methyl ether” in the presence of NaOH and TBAB in toluene .Molecular Structure Analysis
The molecular structure of similar compounds, such as “tert-Butyl 4-(1H-benzo[d]imidazol-2-yl)piperidine-1-carboxylate”, includes a piperidine ring attached to an imidazole ring via a carbonyl group . The exact molecular structure of “Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate” would need to be confirmed through further analysis.Scientific Research Applications
Synthesis and Characterization
- Synthesis of Related Compounds : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in biologically active compounds such as crizotinib, was synthesized using tert-butyl-4-hydroxypiperdine-1-carboxylate as a starting material, demonstrating the versatility of tert-butyl piperidine derivatives in complex organic syntheses (Kong et al., 2016).
- Molecular Structure Analysis : The molecular structure of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, a similar compound, was studied, highlighting the significance of such compounds in structural chemistry (Richter et al., 2009).
Biological and Medicinal Applications
- Intermediate for Nociceptin Antagonists : An asymmetric synthesis method for a related compound, 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, was developed. This compound serves as a useful intermediate for synthesizing nociceptin antagonists, showing the application of tert-butyl piperidine derivatives in drug development (Jona et al., 2009).
Anticancer and Other Drug Syntheses
- Anticancer Drug Intermediate : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, another compound in the same family, was identified as an important intermediate for small molecule anticancer drugs, highlighting the significant role of such compounds in developing new therapeutics (Zhang et al., 2018).
Chemical Synthesis and Reactions
- Efficient Synthesis Approaches : Efficient and practical methods have been developed for the synthesis of structurally related piperidine derivatives, demonstrating the chemical flexibility and applicability of tert-butyl piperidine derivatives in various chemical syntheses (Vaid et al., 2013).
Structural and Functional Analysis
- X-Ray Diffraction Studies : The structural characteristics of related tert-butyl piperidine derivatives were examined using X-ray diffraction, highlighting their utility in understanding molecular structures and interactions (Sanjeevarayappa et al., 2015).
Other Applications and Properties
- Radioprotective Effects : Novel chiral nitronyl nitroxyl radicals, including derivatives of tert-butyl piperidine, were synthesized and evaluated for their cytotoxic and radioprotective effects, showing the potential of these compounds in medical applications (Qin et al., 2009).
Mechanism of Action
Target of Action
Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate is a complex compound with an imidazole ring, which is known to have a broad range of chemical and biological properties . .
Mode of Action
Imidazole derivatives are known to exhibit a variety of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Properties
IUPAC Name |
tert-butyl 3-(1H-imidazol-2-yl)piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O2/c1-13(2,3)18-12(17)16-8-4-5-10(9-16)11-14-6-7-15-11/h6-7,10H,4-5,8-9H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNDQVEBOPUBTAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)C2=NC=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.